1-[1-(1-benzothiophene-2-carbonyl)azetidin-3-yl]piperidine-4-carboxamide

Specification

• CAS No.: 2034529-27-4
• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.45
• IUPAC Name: 1-[1-(1-benzothiophene-2-carbonyl)azetidin-3-yl]piperidine-4-carboxamide
• Standard InChI: InChI=1S/C18H21N3O2S/c19-17(22)12-5-7-20(8-6-12)14-10-21(11-14)18(23)16-9-13-3-1-2-4-15(13)24-16/h1-4,9,12,14H,5-8,10-11H2,(H2,19,22)
• Standard InChI Key: ISJGOBRNOQRNNA-UHFFFAOYSA-N
• SMILES: C1CN(CCC1C(=O)N)C2CN(C2)C(=O)C3=CC4=CC=CC=C4S3

Introduction

Structural Components

• Benzothiophene Ring: This ring system is known for its presence in various biologically active compounds. It is a planar, bicyclic structure consisting of a benzene ring fused to a thiophene ring.

• Azetidine Moiety: Azetidines are four-membered heterocyclic rings containing one nitrogen atom. They are often used in drug design due to their ability to participate in various chemical reactions and interactions.

• Piperidine Ring: Piperidine is a six-membered heterocyclic ring with one nitrogen atom. It is a common structure in many pharmaceuticals, contributing to their biological activity.

Potential Biological Activities

Compounds with similar structures, such as those containing benzothiophene and piperidine rings, have been studied for their biological activities. For example, 1-[1-(1-Benzothiophen-2-yl)cyclohexyl]piperidine acts as a dopamine uptake inhibitor. The presence of an azetidine moiety in 1-[1-(1-benzothiophene-2-carbonyl)azetidin-3-yl]piperidine-4-carboxamide could enhance its chemical diversity and potential applications, possibly including antimicrobial or anticancer activities, as seen in related sulfonyl triazoles.

Research Findings and Future Directions

While specific research findings on 1-[1-(1-benzothiophene-2-carbonyl)azetidin-3-yl]piperidine-4-carboxamide are not available, studies on related compounds suggest that modifications in substituents can significantly affect their biological properties. Future research should focus on synthesizing this compound and exploring its potential biological activities through in vitro and in vivo studies.